Cas no 2680898-96-6 (benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate)

• Product Name: benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2680898-96-6
• MF: C₁₈H₁₃FN₄O₂
• MW: 336.319826841354
• CID: 5627751
• PubChem ID: 165932357
• Update Time: 2025-07-19

benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-yl]carbamate
• 2680898-96-6
• EN300-28296465
• benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C18H13FN4O2/c19-15-7-4-8-16(14(15)11-20)23-10-9-17(22-23)21-18(24)25-12-13-5-2-1-3-6-13/h1-10H,12H2,(H,21,22,24)
• InChI Key： ZZLMHYFFUDOOAR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)N1C=CC(NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 336.10225383g/mol
• Monoisotopic Mass: 336.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate

Benzyl N-1-(2-Cyano-3-Fluorophenyl)-1H-Pyrazol-3-ylcarbamate (CAS No. 2680898-96-6): A Comprehensive Overview

Benzyl N-1-(2-Cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680898-96-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular structure of benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate is composed of a benzyl group, a pyrazole ring, and a cyano-substituted fluorophenyl group. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical reactions and biological assays. The presence of the cyano and fluorine substituents enhances the compound's electronic properties, which can be leveraged in the design of novel drugs and materials.

Recent research findings have highlighted the potential of benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate in the field of medicinal chemistry. Studies have shown that this compound exhibits promising anti-inflammatory and antimicrobial properties, which could be beneficial in the development of new therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound effectively inhibited the activity of key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug candidate.

In addition to its biological activities, benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate has been investigated for its pharmacokinetic properties. Researchers have found that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety as a pharmaceutical agent. The compound's ability to cross biological membranes and reach target tissues efficiently makes it a promising candidate for further clinical development.

The synthesis of benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate involves several well-established chemical reactions. One common approach involves the reaction of 2-cyano-3-fluorobenzohydrazide with benzoyl chloride to form the intermediate hydrazide derivative, followed by cyclization to produce the desired pyrazole structure. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Furthermore, the stability of benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate under various conditions has been extensively studied. It has been found to be stable under standard laboratory conditions but may undergo degradation when exposed to high temperatures or strong acids. Understanding these stability characteristics is essential for ensuring the compound's reliability in both research and industrial settings.

In terms of safety, benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate is generally considered safe when handled with appropriate precautions. However, as with any chemical compound, it is important to follow standard safety protocols to minimize potential risks. Proper storage conditions and handling procedures should be adhered to ensure the safety of laboratory personnel and maintain the integrity of the compound.

The future prospects for benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this field, potentially leading to the development of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion, benzyl N-1-(2-cyano-3-fluorophenyl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680898-96-6) is a multifaceted compound with significant potential in various scientific domains. Its unique molecular structure, biological activities, pharmacokinetic properties, synthetic accessibility, stability, and safety profile make it an exciting subject for continued research and development. As new findings emerge, this compound is poised to play a pivotal role in advancing our understanding of complex biological processes and contributing to the discovery of innovative solutions in medicine and beyond.